Cas no 1048914-34-6 (5-Bromo-2-butyl-1,3-benzoxazole)

• Product Name: 5-Bromo-2-butyl-1,3-benzoxazole
• CAS No: 1048914-34-6
• MF: C₁₁H₁₂BrNO
• MW: 254.12308216095
• MDL: MFCD11100251
• CID: 2144874
• Update Time: 2025-10-22

5-Bromo-2-butyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-butyl-Benzoxazole
• 5-Bromo-2-butyl-1,3-benzoxazole
• 5-Bromo-2-butylbenzo[d]oxazole
• 5-bromo-2-butylbenzoxazole
• SBB101367

• MDL： MFCD11100251
• Inchi： 1S/C11H12BrNO/c1-2-3-4-11-13-9-7-8(12)5-6-10(9)14-11/h5-7H,2-4H2,1H3
• InChI Key： VSYPJVIPHXEQPY-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(CCCC)O2

Computed Properties

• Exact Mass: 253.01
• Monoisotopic Mass: 253.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Boiling Point: 125°/0.5mm

5-Bromo-2-butyl-1,3-benzoxazole Security Information

• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 5-Bromo-2-butyl-1,3-benzoxazole

Comprehensive Overview of 5-Bromo-2-butyl-1,3-benzoxazole (CAS No. 1048914-34-6): Properties, Applications, and Industry Insights

5-Bromo-2-butyl-1,3-benzoxazole (CAS No. 1048914-34-6) is a specialized organic compound belonging to the benzoxazole family, a class of heterocyclic compounds widely recognized for their versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of a bromine substituent at the 5-position and a butyl group at the 2-position enhances its reactivity and solubility, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers increasingly seek this compound due to its unique structural features, which enable tailored modifications for advanced drug discovery and functional material development.

In recent years, the demand for 5-Bromo-2-butyl-1,3-benzoxazole has surged alongside growing interest in small-molecule inhibitors and fluorescent probes. Its benzoxazole core is pivotal in designing compounds with optical properties, such as those used in OLEDs (Organic Light-Emitting Diodes) and bioimaging agents. A 2023 market analysis highlighted the compound’s role in high-performance materials, particularly in electronic devices and sensors, aligning with trends toward miniaturization and sustainability. Users frequently search for "benzoxazole derivatives uses" or "CAS 1048914-34-6 suppliers," reflecting its commercial and academic relevance.

Synthetically, 5-Bromo-2-butyl-1,3-benzoxazole is prepared via cyclization reactions involving 2-amino-p-bromophenol and butyryl chloride, followed by purification through chromatography or crystallization. Its molecular weight (254.14 g/mol) and lipophilicity (LogP ≈ 3.2) make it suitable for medicinal chemistry applications, where bioavailability is critical. Notably, the compound’s bromine atom facilitates further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig reactions, enabling the creation of complex architectures for targeted therapies.

From an industrial perspective, 5-Bromo-2-butyl-1,3-benzoxazole is often discussed in forums on "green chemistry alternatives" and "scalable synthetic routes." Regulatory agencies emphasize safer solvents (e.g., 2-methyl-THF) and catalytic methods to reduce waste, addressing environmental concerns. The compound’s stability under ambient conditions (storage recommendations: 2–8°C, inert atmosphere) ensures long shelf life, a key factor for global supply chains. Analytical data (e.g., HPLC purity >98%, NMR spectra) are routinely requested by purchasers to ensure batch consistency.

Emerging research explores 5-Bromo-2-butyl-1,3-benzoxazole in antimicrobial coatings and corrosion inhibitors, leveraging its electron-rich aromatic system. Patent filings reveal its incorporation into polymeric matrices for durable coatings, responding to the "antibacterial surfaces" trend in healthcare and construction. Additionally, computational studies (DFT calculations) predict its potential as a ligand in catalysis, further broadening its utility.

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